N-{1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyrrolidin-3-yl}-N-methyl-1-phenylmethanesulfonamide

• IUPAC Name: N-[1-[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]pyrrolidin-3-yl]-N-methyl-1-phenylmethanesulfonamide
• InChI: InChI=1S/C18H25N3O3S/c1-14-18(15(2)24-19-14)12-21-10-9-17(11-21)20(3)25(22,23)13-16-7-5-4-6-8-16/h4-8,17H,9-13H2,1-3H3
• InChI Key: PRVXFKDJFIDZET-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)CN2CCC(C2)N(C)S(=O)(=O)CC3=CC=CC=C3
• Molecular Formula: C18H25N3O3S
• Molecular Weight: 363.5 g/mol

Description

Synthesis Analysis

The synthesis of oxazole derivatives has been an interesting field for a long time. Various methods for the synthesis of oxazoles have been developed, including the Van Leusen Oxazole Synthesis. The substitution pattern in oxazole derivatives plays a pivotal role in delineating the biological activities.

Molecular Structure Analysis

The molecular structure of oxazoles consists of a five-membered ring with two heteroatoms, one oxygen and one nitrogen. The position of these atoms and the substitutions on the ring can greatly influence the properties and reactivity of the molecule.

Chemical Reactions Analysis

Oxazoles can undergo a variety of chemical reactions, including direct arylation and alkenylation. The regioselectivity of these reactions can be controlled by the choice of solvent and ligand.

Physical And Chemical Properties Analysis

The physical and chemical properties of oxazole derivatives can vary widely depending on their structure. Oxazoles are generally stable and have a boiling point of 69 °C.

Mechanism of Action

The mechanism of action of oxazole derivatives can vary widely depending on their structure and the biological target. Some oxazole derivatives have shown antimicrobial, anticancer, antitubercular, anti-inflammatory, antidiabetic, antiobesity, and antioxidant activities.

Safety and Hazards

The safety and hazards associated with oxazole derivatives can vary widely depending on their structure. Some oxazole derivatives may be hazardous and should be handled with care.

Future Directions

The future directions in the research of oxazole derivatives could involve the synthesis of new derivatives with improved biological activities, the development of more efficient and selective synthetic methods, and the exploration of new biological targets.